Cas no 942195-84-8 (N,N,2-Trimethyl-4-(phenylmethyl)oxy-1H-benzimidazole-6-carboxamide)

• Product Name: N,N,2-Trimethyl-4-(phenylmethyl)oxy-1H-benzimidazole-6-carboxamide
• CAS No: 942195-84-8
• MF: C₁₈H₁₉N₃O₂
• MW: 309.362364053726
• CID: 4736719
• Update Time: 2025-06-09

N,N,2-Trimethyl-4-(phenylmethyl)oxy-1H-benzimidazole-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N,N,2-trimethyl-7-phenylmethoxy-3H-benzimidazole-5-carboxamide
• 1H-Benzimidazole-5-carboxamide, N,N,2-trimethyl-7-(phenylmethoxy)-
• N,N,2-Trimethyl-4-[(phenylmethyl)oxy]-1H-benzimidazole-6-carboxamide
• 7-(Benzyloxy)-N,N,2-trimethyl-1H-benzo[d]imidazole-5-carboxamide
• N,N,2-Trimethyl-4-(phenylmethyl)oxy-1H-benzimidazole-6-carboxamide

• Inchi： 1S/C18H19N3O2/c1-12-19-15-9-14(18(22)21(2)3)10-16(17(15)20-12)23-11-13-7-5-4-6-8-13/h4-10H,11H2,1-3H3,(H,19,20)
• InChI Key： LMUKCLBCNXTYHK-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC(C(N(C)C)=O)=CC2=C1N=C(C)N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 409
• XLogP3: 2.8
• Topological Polar Surface Area: 58.2

N,N,2-Trimethyl-4-(phenylmethyl)oxy-1H-benzimidazole-6-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N,N,2-Trimethyl-4-(phenylmethyl)oxy-1H-benzimidazole-6-carboxamide

Recent Advances in the Study of N,N,2-Trimethyl-4-(phenylmethyl)oxy-1H-benzimidazole-6-carboxamide (CAS: 942195-84-8)

The compound N,N,2-Trimethyl-4-(phenylmethyl)oxy-1H-benzimidazole-6-carboxamide (CAS: 942195-84-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This benzimidazole derivative is being investigated for its potential therapeutic applications, particularly in the context of kinase inhibition and anticancer activity. Recent studies have focused on elucidating its molecular mechanisms, pharmacokinetic properties, and structure-activity relationships (SAR) to optimize its efficacy and safety profile.

One of the key findings from recent research is the compound's ability to selectively inhibit specific kinase pathways involved in tumor proliferation. In vitro studies have demonstrated its potent inhibitory effects on cancer cell lines, with IC50 values in the nanomolar range. Additionally, molecular docking simulations have revealed strong binding affinities to target kinases, suggesting a promising avenue for further drug development. Researchers are also exploring its potential as a lead compound for the design of novel kinase inhibitors with improved selectivity and reduced off-target effects.

Pharmacokinetic studies of N,N,2-Trimethyl-4-(phenylmethyl)oxy-1H-benzimidazole-6-carboxamide have provided insights into its metabolic stability and bioavailability. Preliminary data indicate that the compound exhibits favorable oral absorption and moderate plasma protein binding, making it a viable candidate for oral administration. However, further optimization is required to address challenges such as hepatic metabolism and potential drug-drug interactions. Recent advancements in prodrug strategies and formulation technologies are being explored to enhance its pharmacokinetic profile.

In addition to its anticancer potential, recent investigations have explored the compound's applicability in other therapeutic areas, such as inflammatory diseases and neurodegenerative disorders. Its ability to modulate key signaling pathways implicated in inflammation and neurodegeneration has sparked interest in repurposing this molecule for broader clinical applications. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its translation from bench to bedside.

In conclusion, N,N,2-Trimethyl-4-(phenylmethyl)oxy-1H-benzimidazole-6-carboxamide (CAS: 942195-84-8) represents a promising scaffold for the development of next-generation therapeutics. Continued research into its mechanistic underpinnings, pharmacokinetics, and therapeutic potential will be critical for advancing this compound into clinical trials. The integration of computational modeling, synthetic chemistry, and preclinical studies will play a pivotal role in unlocking its full therapeutic value.